Cas no 898784-21-9 (2-(3-bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone)

2-(3-Bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone is a brominated aromatic ketone featuring a trifluoromethylphenyl substituent, making it a valuable intermediate in organic synthesis. Its distinct structure, combining electron-withdrawing (bromo and trifluoromethyl) groups with a ketone functionality, enables selective reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound’s high purity and stability under standard conditions ensure consistent performance in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances lipophilicity, potentially improving bioavailability in drug design. Suitable for use in Suzuki-Miyaura or Buchwald-Hartwig couplings, it serves as a versatile building block for constructing complex molecules. Proper handling and storage under inert conditions are recommended to maintain integrity.
2-(3-bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone structure
898784-21-9 structure
Product Name:2-(3-bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone
CAS No:898784-21-9
MF:C15H10BrF3O
MW:343.138514041901
CID:1946621
PubChem ID:24723919
Update Time:2025-10-29

2-(3-bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone
    • 2-(3-BROMOPHENYL)-4'-TRIFLUOROMETHYLACETOPHENONE
    • CTK5G6163
    • AG-H-66395
    • KB-162638
    • AKOS012716845
    • DTXSID50642318
    • 898784-21-9
    • 2-(3-Bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one
    • MFCD02260734
    • MDL： MFCD02260734
    • Inchi： 1S/C15H10BrF3O/c16-13-3-1-2-10(8-13)9-14(20)11-4-6-12(7-5-11)15(17,18)19/h1-8H,9H2
    • InChI Key： LTDFAEGYOSCTDK-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)CC(C1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

  • Exact Mass: 341.98700
  • Monoisotopic Mass: 341.98671Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.89330

2-(3-bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-(3-bromophenyl)-1-[4-(trifluoromethyl)phenyl]ethanone Pricemore >>

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